Cas no 19762-79-9 (4-Isothiazolecarbonitrile, 3-(p-bromophenyl)-5-methyl-)

• Product Name: 4-Isothiazolecarbonitrile, 3-(p-bromophenyl)-5-methyl-
• CAS No: 19762-79-9
• MF: C₁₁H₇BrN₂S
• MW: 279.155679941177
• CID: 2659986
• Update Time: 2023-08-06

4-Isothiazolecarbonitrile, 3-(p-bromophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-(p-Bromophenyl)-5-methyl-4-isothiazolecarbonitrile
• OBFUELFEAPSJNC-UHFFFAOYSA-N
• 4-Isothiazolecarbonitrile, 3-(p-bromophenyl)-5-methyl-
• 3-(4-bromo-phenyl)-5-methyl-isothiazole-4-carbonitrile
• 3-(4-Bromophenyl)-5-methyl-4-isothiazolecarbonitrile #

• Inchi： 1S/C11H7BrN2S/c1-7-10(6-13)11(14-15-7)8-2-4-9(12)5-3-8/h2-5H,1H3
• InChI Key： OBFUELFEAPSJNC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C(C#N)=C(C)SN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 267
• Topological Polar Surface Area: 64.9